Cas no 866019-29-6 (3-(4-bromophenyl)-3-(1H-pyrrol-1-yl)propanoic acid)

• Product Name: 3-(4-bromophenyl)-3-(1H-pyrrol-1-yl)propanoic acid
• CAS No: 866019-29-6
• CID: 4662345
• Update Time: 2025-10-22

3-(4-bromophenyl)-3-(1H-pyrrol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-3-(1H-pyrrol-1-yl)propanoic acid

Additional information on 3-(4-bromophenyl)-3-(1H-pyrrol-1-yl)propanoic acid

Comprehensive Overview of 3-(4-bromophenyl)-3-(1H-pyrrol-1-yl)propanoic acid (CAS No. 866019-29-6)

3-(4-bromophenyl)-3-(1H-pyrrol-1-yl)propanoic acid (CAS No. 866019-29-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromophenyl and pyrrole functional groups, exhibits potential applications in drug discovery and material science. Its molecular structure, combining aromatic and heterocyclic components, makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its role as a building block for bioactive compounds, given its ability to interact with various biological targets.

In recent years, the demand for 3-(4-bromophenyl)-3-(1H-pyrrol-1-yl)propanoic acid has surged due to its relevance in medicinal chemistry and catalysis. The compound's bromine substituent enhances its reactivity, enabling cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig, which are pivotal in modern organic synthesis. Additionally, the pyrrole moiety contributes to its electron-rich nature, facilitating interactions with enzymes and receptors. This dual functionality positions the compound as a valuable asset in developing small-molecule inhibitors and ligands for therapeutic applications.

One of the most frequently searched questions about CAS No. 866019-29-6 revolves around its synthetic routes and purification methods. Optimizing the synthesis of this compound often involves multi-step procedures, including bromination, condensation, and carboxylation reactions. Researchers emphasize the importance of high-purity yields to ensure reproducibility in downstream applications. Advanced techniques like HPLC and NMR spectroscopy are commonly employed to verify the compound's structural integrity and purity, addressing concerns about byproduct formation and scalability.

The compound's potential in drug discovery is another hot topic among users. Its structural similarity to known pharmacophores has led to investigations into its efficacy against various diseases, including inflammatory disorders and neurodegenerative conditions. For instance, the pyrrole ring is a common feature in anti-inflammatory agents, while the bromophenyl group may enhance binding affinity to target proteins. Such properties align with the growing interest in personalized medicine and targeted therapies, making 3-(4-bromophenyl)-3-(1H-pyrrol-1-yl)propanoic acid a compound of high relevance.

From an industrial perspective, the compound's stability and solubility are critical factors influencing its adoption. Recent studies have explored its behavior in different solvent systems and pH conditions, providing insights into its formulation compatibility. These findings are particularly valuable for process chemists aiming to integrate the compound into large-scale production. Moreover, its eco-friendly synthesis alternatives, such as green chemistry approaches, are gaining traction as industries prioritize sustainability.

In summary, 3-(4-bromophenyl)-3-(1H-pyrrol-1-yl)propanoic acid (CAS No. 866019-29-6) represents a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity profile continue to inspire innovation, addressing both academic and industrial challenges. As research progresses, this compound is poised to play a pivotal role in advancing next-generation therapeutics and sustainable chemical processes.